Cas no 90474-14-9 (4-Methylenecyclopentane-1,2-dicarboxylic acid)

• Product Name: 4-Methylenecyclopentane-1,2-dicarboxylic acid
• CAS No: 90474-14-9
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 798381
• PubChem ID: 13218155
• Update Time: 2025-06-08

4-Methylenecyclopentane-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylenecyclopentane-1,2-dicarboxylic acid
• 1,2-Cyclopentanedicarboxylicacid, 4-methylene-
• 4-methylidenecyclopentane-1,2-dicarboxylic acid
• 4-Methylene-1,2-cyclopentanedicarboxylic acid
• 4-METHYLENE-CYCLOPENTANE-1,2-DICARBOXYLIC ACID
• DTXSID40529169
• 4-Methylenecyclopentane-1,2-dicarboxylicacid
• 90474-14-9
• AKOS006326421
• FT-0705552
• SCHEMBL1030623
• DB-014508

• Inchi： 1S/C8H10O4/c1-4-2-5(7(9)10)6(3-4)8(11)12/h5-6H,1-3H2,(H,9,10)(H,11,12)
• InChI Key： WRJRZNHDCDDIFH-UHFFFAOYSA-N
• SMILES： OC(C1CC(=C)CC1C(=O)O)=O

Computed Properties

• Exact Mass: 170.05800
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 386.8°C at 760 mmHg
• Flash Point: 201.9°C
• Refractive Index: 1.534
• PSA: 74.60000
• LogP: 0.73800

Additional information on 4-Methylenecyclopentane-1,2-dicarboxylic acid

4-Methylenecyclopentane-1,2-dicarboxylic Acid: A Comprehensive Overview

4-Methylenecyclopentane-1,2-dicarboxylic acid, also known by its CAS number 90474-14-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent research findings related to this compound.

The chemical structure of 4-Methylenecyclopentane-1,2-dicarboxylic acid consists of a cyclopentane ring with two carboxylic acid groups attached at positions 1 and 2. The presence of a methylene group at position 4 introduces additional complexity to the molecule. This structure not only imparts unique physical and chemical properties but also makes it a versatile building block for various chemical reactions. Recent studies have highlighted its role in the synthesis of advanced materials, such as polymers and coatings, due to its ability to form strong intermolecular bonds.

One of the key areas of research on CAS No. 90474-14-9 is its application in polymer chemistry. Scientists have explored its use as a monomer in the production of high-performance polymers. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for aerospace and automotive industries. For instance, a study published in the Journal of Polymer Science demonstrated that polymers derived from 4-Methylenecyclopentane-1,2-dicarboxylic acid showed improved resistance to high temperatures compared to traditional polymer materials.

In addition to polymer applications, this compound has also found utility in biochemistry. Researchers have investigated its role as a precursor in the synthesis of biodegradable materials. The ability of CAS No. 90474-14-9 to undergo enzymatic degradation makes it an attractive candidate for environmentally friendly products. A recent breakthrough in this area involves the use of this compound in creating biodegradable plastics that decompose within a few months under natural conditions.

The synthesis of 4-Methylenecyclopentane-1,2-dicarboxylic acid has been another focal point for chemists. Traditional methods involve multi-step reactions with various catalysts; however, recent advancements have led to more efficient and cost-effective synthesis pathways. For example, researchers at the University of California have developed a one-pot synthesis method that reduces production time by over 50% while maintaining high yields.

The physical properties of this compound are equally intriguing. Its melting point is significantly higher than similar dicarboxylic acids due to the rigidity imparted by the cyclopentane ring. This property makes it ideal for applications requiring thermal stability. Furthermore, its solubility in organic solvents facilitates its use in various chemical processes.

In conclusion, CAS No. 90474-14-9, or 4-Methylenecyclopentane-1,2-dicarboxylic acid, stands out as a compound with immense potential across multiple disciplines. From polymer science to biochemistry, its versatility continues to drive innovative research and development efforts. As advancements in synthetic methods and material science progress, this compound is poised to play an even more critical role in shaping future technologies.